4-(4-(Naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine

• IUPAC Name: 4-(4-naphthalen-1-ylsulfonylpiperazin-1-yl)-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C19H17F3N4O2S/c20-19(21,22)17-12-18(24-13-23-17)25-8-10-26(11-9-25)29(27,28)16-7-3-5-14-4-1-2-6-15(14)16/h1-7,12-13H,8-11H2
• InChI Key: SRBHKUCMFHPBFA-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)C(F)(F)F)S(=O)(=O)C3=CC=CC4=CC=CC=C43
• Molecular Formula: C19H17F3N4O2S
• Molecular Weight: 422.4 g/mol

Description

4-(4-(Naphthalen-1-ylsulfonyl)piperazin-1-yl)-6-(trifluoromethyl)pyrimidine, also known as Compound A, is a small molecule inhibitor that targets the HSP90 protein. HSP90 is a molecular chaperone that plays a crucial role in the folding, stabilization, and activation of numerous client proteins, including oncogenic signaling proteins. Therefore, HSP90 has emerged as a promising target for cancer therapy.

Scientific Research Applications

Anticonvulsant Activity

Compounds containing naphthalen-2-yl acetate and substituted piperazine, closely related to the queried chemical, have been explored for their potential anticonvulsant properties. A study demonstrated the significant delay in the onset of convulsion and prolongation of survival time in a strychnine-induced seizure model, indicating potential CNS depressant activity through modulation of benzodiazepine allosteric sites in GABA-A receptors (Ghareb et al., 2017).

Antitumor and Antimicrobial Activities

Research on chalcones containing naphthalene and piperazine moieties showed promising antitumor and antimicrobial activities. The synthesized compounds were effective against various cancer cell lines and demonstrated high antibacterial and antifungal properties (Hassan et al., 2022).

5-HT6 Receptor Antagonists

Compounds structurally similar to the queried chemical, such as 5-piperazinyl-3-sulfonylindazoles, have been identified as potent and selective 5-HT6 antagonists. These have applications in CNS diseases and cognitive enhancement (Liu et al., 2010).

Luminescent Properties and Photo-induced Electron Transfer

Naphthalimide compounds with piperazine substitution exhibited interesting fluorescence characteristics and photo-induced electron transfer properties. These findings have implications in the field of photophysics and photochemistry (Gan et al., 2003).

Extended N-Arylsulfonylindoles as 5-HT6 Receptor Modulators

Extended derivatives of N-arylsulfonylindole, incorporating piperazine, showed moderate to high binding affinities and antagonist profiles in 5-HT6 receptor functional assays. This research is relevant for psychiatric and neurological therapeutics (Vera et al., 2016).

Antibacterial Activities of Pyrimidine Derivatives

New naphtho[1',2':5,6]pyrano[2,3-d]pyrimidines were synthesized and tested for their antimicrobial activities, demonstrating promising results against various bacterial strains (El-Agrody et al., 2000).